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Compound of Interest

Compound Name: Moretenone

Cat. No.: B167447

Moretenone is a naturally occurring triterpenoid compound that has been identified in various
plant species. While chemical and physical data are available, literature detailing its specific
history, discovery, and biological mechanism of action is not extensively documented. This
guide synthesizes the available information on moretenone, focusing on its chemical
properties and natural sources.

Chemical and Physical Properties

Moretenone is a pentacyclic triterpenoid, a class of organic compounds common in the plant
kingdom. Its chemical identity is well-established, with key properties summarized below.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b167447?utm_src=pdf-interest
https://www.benchchem.com/product/b167447?utm_src=pdf-body
https://www.benchchem.com/product/b167447?utm_src=pdf-body
https://www.benchchem.com/product/b167447?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Molecular Formula C30H480 PubChem[1]

Molecular Weight 424.7 g/mol PubChem[1]

CAS Number 1812-63-1 ChemWhat[2]
5a,5b,8,8,11a,13b-
hexamethyl-3-prop-1-en-2-yl-

IUPAC Name 2,3,3a2,4,5,6,7,7a,10,11,11b,12  PubChem[1]
,13,13a-tetradecahydro-1H-
cyclopentala]chrysen-9-one

Physical Description Solid PubChem[1]

Melting Point 202 - 204 °C PubChem[1]

Synonyms (21p)-Hopan-22(29)-en-3-one ChemWhat[2]

Discovery and History

Detailed information regarding the specific date, researchers, or circumstances of the initial

discovery and isolation of moretenone is not readily available in publicly accessible scientific

literature. It is characterized primarily as a natural product identified within various plant

species.

Natural Occurrence

Moretenone has been identified as a constituent in several plants. Its presence is noted in the

following species:

Acacia dealbata (leaf)[3]

Patrinia villosa[1]

Sapium sebiferum([3]

Sebastiania schottiana (root)[3]
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Synthesis and Experimental Protocols

Currently, there are no specific, dedicated synthesis protocols for moretenone extensively
described in the literature. General strategies for the synthesis of complex meroterpenes and
other natural products exist, often involving annulation reactions and biomimetic radical
processes, but a direct, detailed methodology for moretenone is not provided in the searched
resources.[4][5]

Biological Activity and Mechanism of Action

There is a significant lack of information in the public domain regarding the pharmacology,
biochemistry, or specific mechanism of action of moretenone. While databases list its
existence and chemical properties, they do not contain literature on its biological activities,
potential therapeutic effects, or the signaling pathways it may modulate.[1] Therefore, no
signaling pathway or experimental workflow diagrams can be generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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